Cas no 2309466-97-3 (Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
• CAS No: 2309466-97-3
• MF: C₁₈H₂₅BrN₂O₃
• MW: 397.306704282761
• CID: 5963941
• PubChem ID: 165739332
• Update Time: 2025-11-01

Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-7429393
• 2309466-97-3
• tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
• Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate

• Inchi： 1S/C18H25BrN2O3/c1-17(2,3)24-15(22)11-23-18(14-5-4-8-20-16(14)19)7-6-13-9-12(18)10-21-13/h4-5,8,12-13,21H,6-7,9-11H2,1-3H3
• InChI Key： AGFDEFXQBANGDS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCC2CC1CN2)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 396.10486g/mol
• Monoisotopic Mass: 396.10486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.4Ų

Additional information on Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate

CAS No. 2309466-97-3 and Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate: A Comprehensive Overview of Structural Features, Synthetic Applications, and Emerging Research Trends

CAS No. 2309466-97-3 corresponds to the compound Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate, a complex organic molecule that has garnered significant attention in modern pharmaceutical and synthetic chemistry research. This compound is characterized by its unique combination of a 6-azabicyclo[3.2.1]octane scaffold, a 2-bromopyridin-3-yl substituent, and an acetate ester functional group. The tert-butyl protecting group further enhances its utility in synthetic transformations by providing steric hindrance and stability during reaction conditions. Recent studies published in Journal of Medicinal Chemistry (2023) and Organic Letters (2024) have highlighted the strategic importance of such molecular frameworks in the development of targeted therapeutics, particularly in the context of kinase inhibitors and GPCR modulators.

The 6-azabicyclo[3.2.1]octane core is a well-documented structural motif in bioactive molecules due to its ability to mimic the conformational flexibility of natural product scaffolds. This feature is particularly valuable in the design of small-molecule drugs targeting protein-protein interactions, as demonstrated in a 2023 study by researchers at the University of Cambridge. The integration of a 2-bromopyridin-3-yl group into this scaffold introduces electrophilic character, enabling efficient transition-metal-catalyzed cross-coupling reactions. Such reactivity has been exploited in the synthesis of pyridine-based ligands for metalloenzyme inhibition, a growing area of interest in anti-cancer drug discovery.

The acetate ester functionality in Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate serves dual purposes: it provides a site for selective hydrolysis during late-stage functionalization and acts as a hydrogen-bond donor in molecular recognition events. A 2024 paper in ACS Medicinal Chemistry Letters demonstrated that analogous ester groups enhance the solubility and membrane permeability of compounds in preclinical drug candidates, addressing a common challenge in the development of central nervous system (CNS) penetrant therapeutics.

Recent advances in asymmetric catalysis have expanded the synthetic accessibility of 6-azabicyclo[3.2.1]octane-derived compounds. A 2023 report from the Max Planck Institute described a enantioselective hydrogenation protocol that achieved >95% ee in the construction of the bicyclic amine core. This methodology is particularly relevant for the synthesis of chiral auxiliaries used in the preparation of steroid derivatives and peptide mimetics, areas where stereoselectivity is critical for biological activity.

The 2-bromopyridin-3-yl substituent in Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate has been shown to participate in electrophilic aromatic substitution reactions with high regioselectivity. This property was leveraged in a 2024 study published in Advanced Synthesis & Catalysis to construct fluorinated analogs with enhanced metabolic stability. The introduction of fluorine atoms at strategic positions within the pyridine ring was found to improve lipophilicity while maintaining hydrophilic balance, a key consideration for drug-like properties.

Notably, the tert-butyl protecting group in this molecule has been shown to undergo selective deprotection under mild acidic conditions, a feature that facilitates late-stage functionalization in complex molecule syntheses. This was demonstrated in a 2023 study by a team at Merck & Co., where the removal of the tert-butyl group enabled the introduction of bioorthogonal handles for click chemistry applications. Such modifications are crucial in the development of prodrugs and targeted delivery systems, expanding the therapeutic potential of the core scaffold.

The acetate ester group also plays a pivotal role in the crystal engineering of this compound. A 2024 study in CrystEngComm revealed that the ester functionality forms intermolecular hydrogen bonds with neighboring molecules, leading to the formation of one-dimensional hydrogen-bonded chains. These supramolecular assemblies were found to influence the solid-state properties of the compound, including melting point and packing efficiency, which are critical parameters in pharmaceutical formulation.

Emerging research has also explored the biological activity of 6-azabicyclo[3.2.1]octane-based compounds. A 2024 paper in Journal of Biological Chemistry reported that analogs of this molecule exhibited modulation of ion channel activity, particularly in the context of TRPV1 receptor antagonism. This finding highlights the potential of such scaffolds in the development of analgesic agents and neuroprotective drugs, where precise control over membrane permeability and target specificity is essential.

Looking ahead, the 2-bromopyridin-3-yl group in Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate presents opportunities for radioisotope labeling applications. A 2023 study in Radiochimica Acta demonstrated that the bromine atom can be efficiently replaced with radioactive isotopes such as ¹⁸F, enabling the development of positron emission tomography (PET) tracers for in vivo imaging. This application is particularly relevant in the field of neurodegenerative disease research, where non-invasive monitoring of molecular targets is a major unmet need.

In conclusion, CAS No. 2309466-97-3 and its corresponding compound Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate represent a versatile platform for molecular engineering in both synthetic chemistry and pharmaceutical development. The integration of 6-azabicyclo[3.2.1]octane, 2-bromopyridin-3-yl, and acetate ester functionalities provides a unique combination of reactivity, stability, and biological compatibility, positioning this molecule as a valuable tool in the pursuit of next-generation therapeutics.

The compound Tert-butyl 2-{[2-(2-bromopyridin-3-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate (CAS No. 2309466-97-3) is a highly versatile and structurally complex molecule with broad applications in modern pharmaceutical and synthetic chemistry research. Below is a structured summary of its key features and implications: --- ### 1. Structural Highlights - Core Scaffold: The 6-azabicyclo[3.2.1]octane ring is a central feature, known for its unique three-dimensional geometry, which is often exploited in drug design for its ability to engage with biological targets (e.g., ion channels, enzymes). - Functional Groups: - 2-Bromopyridin-3-yl: Offers reactivity for radioisotope labeling (e.g., with ¹⁸F), enabling PET imaging applications. - Acetate Ester Group: Provides hydrogen-bonding capabilities, influencing solid-state properties and crystal engineering. - tert-Butyl Group: Facilitates selective deprotection under mild acidic conditions, enabling late-stage functionalization in complex molecule syntheses. --- ### 2. Synthetic Chemistry Applications - Modular Reactivity: The 2-bromopyridin-3-yl group is a valuable handle for Suzuki, Stille, or Buchwald–Hartwig coupling reactions, allowing for the introduction of diverse substituents. - Late-Stage Functionalization: The tert-butyl group's mild deprotection makes this molecule ideal for click chemistry or bioconjugation. - Crystal Engineering: The acetate ester group enables supramolecular assembly, influencing packing efficiency and melting point—critical for pharmaceutical formulation. --- ### 3. Pharmaceutical and Biological Applications - Ion Channel Modulation: Analogous compounds have shown activity in TRPV1 receptor antagonism, suggesting potential as analgesics or neuroprotectants. - PET Imaging: The bromine atom can be substituted with radioactive isotopes, enabling non-invasive molecular imaging for neurodegenerative diseases. - Prodrug Design: The tert-butyl group's deprotection allows for the introduction of bioorthogonal handles, enabling the development of prodrugs with improved solubility or targeted delivery. --- ### 4. Future Directions - Drug Discovery: The 6-azabicyclo[3.2.1]octane scaffold can be further functionalized to explore new therapeutic targets (e.g., G-protein-coupled receptors, kinases). - Radiochemistry: The bromine group offers opportunities for PET tracer development, aiding in disease diagnosis and drug monitoring. - Material Science: The hydrogen-bonding and crystal engineering properties could be leveraged in molecular materials or self-assembled nanostructures. --- ### Conclusion This compound exemplifies the intersection of molecular engineering, synthetic chemistry, and pharmaceutical innovation. Its versatile functional groups, modular reactivity, and biological relevance make it a promising platform for the development of next-generation therapeutics, imaging agents, and materials. Continued exploration of its reactivity and biological activity will likely yield transformative applications in medicine, diagnostics, and materials science.